1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-(anthracen-9-ylmethyl)-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C27H28N2O/c1-2-30-27-14-8-7-13-26(27)29-17-15-28(16-18-29)20-25-23-11-5-3-9-21(23)19-22-10-4-6-12-24(22)25/h3-14,19H,2,15-18,20H2,1H3
• InChI Key: CMGYHISCPMDNAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=C4C=CC=CC4=CC5=CC=CC=C53
• Molecular Formula: C27H28N2O
• Molecular Weight: 396.5 g/mol

Description

1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine, also known as ANEPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. ANEPP is a fluorescent probe that is capable of detecting changes in membrane potential and has been used in various applications, including neuroscience, cardiology, and pharmacology.

Mechanism of Action

The mechanism of action of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine involves its ability to bind to the lipid bilayer of cell membranes. 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine is a cationic molecule and is attracted to the negatively charged phospholipid head groups of the membrane. Once bound to the membrane, 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine undergoes a conformational change that results in fluorescence. The intensity of the fluorescence is proportional to the membrane potential, allowing 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine to be used as a probe for changes in membrane potential.
Biochemical and Physiological Effects
1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with normal cellular function. However, 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has been shown to be sensitive to changes in temperature and pH, which can affect its fluorescence properties. Therefore, it is important to carefully control these variables when using 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine in scientific research.

Advantages and Limitations for Lab Experiments

1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, making it readily available for use in research. 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine is also highly sensitive to changes in membrane potential, making it a valuable tool for studying the electrical activity of cells and tissues. However, 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has some limitations. It is sensitive to changes in temperature and pH, which can affect its fluorescence properties. 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine is also limited in its ability to penetrate cell membranes, which can restrict its use in certain applications.

Future Directions

There are several future directions for the use of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine in scientific research. One direction is the development of new derivatives of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine that are more sensitive and selective for specific types of cells or tissues. Another direction is the use of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine in combination with other fluorescent probes to study multiple aspects of cellular function simultaneously. Additionally, the use of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine in vivo has the potential to provide valuable insights into the electrical activity of cells and tissues in living organisms. Overall, 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine is a valuable tool for scientific research and has the potential to contribute to a wide range of fields, including neuroscience, cardiology, and pharmacology.

Synthesis Methods

The synthesis of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine involves the reaction of 1-(9-anthrylmethyl)piperazine with 2-ethoxybenzaldehyde in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine as a yellow powder. The synthesis of 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine is a relatively simple process and can be completed in a few steps, making it an attractive compound for scientific research.

Scientific Research Applications

1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has been widely used in scientific research due to its unique properties as a fluorescent probe. 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine is capable of detecting changes in membrane potential, which makes it a valuable tool in neuroscience research. It has been used to study the electrical activity of neurons and to investigate the mechanisms underlying synaptic transmission. 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has also been used in cardiology research to study the electrical activity of the heart and to investigate the mechanisms underlying arrhythmias. In pharmacology research, 1-(9-anthrylmethyl)-4-(2-ethoxyphenyl)piperazine has been used to study the effects of drugs on membrane potential and to investigate the mechanisms underlying drug-induced toxicity.